- Rhodium(I)-Catalyzed Sequential C(sp)-C(sp3) and C(sp3)-C(sp3) Bond Formation through Migratory Carbene Insertion, Angewandte Chemie, 2015, 54(27), 7891-7894
Cas no 125251-42-5 (Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)-)
125251-42-5 structure
Product Name:Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)-
CAS No:125251-42-5
MF:C22H42Si2
MW:362.73988866806
CID:1221384
PubChem ID:11405807
Update Time:2025-04-20
Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- tri(propan-2-yl)-[4-tri(propan-2-yl)silylbuta-1,3-diynyl]silane
- 1,4-bis(triisopropylsilyl)buta-1,3-diyne
- 125251-42-5
- (Butane-1,3-diyne-1,4-diyl)bis(triisopropylsilane)
- CS-0254981
- DTXSID20464928
- Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)-
-
- Inchi: 1S/C22H42Si2/c1-17(2)23(18(3)4,19(5)6)15-13-14-16-24(20(7)8,21(9)10)22(11)12/h17-22H,1-12H3
- InChI Key: OICLCUORDURFKG-UHFFFAOYSA-N
- SMILES: [Si](C#CC#C[Si](C(C)C)(C(C)C)C(C)C)(C(C)C)(C(C)C)C(C)C
Computed Properties
- Exact Mass: 362.28266
- Monoisotopic Mass: 362.28250441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium methoxide , Benzeneacetic acid, α-diazo-, methyl ester Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-hydroxydirhodium , BINAP Solvents: Toluene ; 1 h, 90 °C; 90 °C → rt
Reference
Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- Raw materials
Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- Preparation Products
Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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